Cas no 2680844-34-0 (2-(methylsulfanyl)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 2-(methylsulfanyl)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680844-34-0
• MF: C₁₂H₁₃NO₄S
• MW: 267.30092215538
• CID: 5651153
• PubChem ID: 165917898
• Update Time: 2025-10-28

2-(methylsulfanyl)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-28282663
• 2680844-34-0
• 2-(methylsulfanyl)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H13NO4S/c1-3-6-17-12(16)13-8-4-5-9(11(14)15)10(7-8)18-2/h3-5,7H,1,6H2,2H3,(H,13,16)(H,14,15)
• InChI Key： WKMAVWLFUHLBBM-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CC=1C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 267.05652907g/mol
• Monoisotopic Mass: 267.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Additional information on 2-(methylsulfanyl)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 2-(Methylsulfanyl)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680844-34-0)

2-(Methylsulfanyl)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680844-34-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique methylsulfanyl and allyloxycarbonylamino functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential in drug development, agrochemical formulations, and advanced material synthesis.

The molecular structure of 2-(Methylsulfanyl)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid combines a benzoic acid backbone with a methylsulfanyl substituent at the 2-position and an allyloxycarbonylamino group at the 4-position. This arrangement imparts distinct electronic and steric properties, which are critical for its interactions in chemical reactions. The presence of the allyloxy moiety further enhances its utility in click chemistry and polymer science, aligning with current trends in sustainable and modular synthesis.

In recent years, the demand for CAS No. 2680844-34-0 has risen due to its role in the development of bioactive molecules and functional materials. Its application in peptide coupling and protecting group strategies has been particularly noteworthy. For instance, the allyloxycarbonyl group serves as a robust protecting group for amines, enabling selective deprotection under mild conditions—a feature highly sought after in multistep syntheses. This aligns with the growing focus on green chemistry and atom-efficient processes.

From an industrial perspective, 2-(Methylsulfanyl)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is synthesized through a series of well-optimized steps, often involving carbamate formation and esterification. The compound’s stability under various conditions makes it suitable for large-scale production, addressing the need for high-purity intermediates in pharmaceutical manufacturing. Additionally, its compatibility with microwave-assisted synthesis and flow chemistry techniques underscores its relevance in modern process intensification strategies.

The compound’s potential extends to agrochemical research, where its derivatives are investigated for their herbicidal and fungicidal activities. The methylsulfanyl group, in particular, is known to influence the bioavailability and metabolic stability of such compounds, making it a key structural motif in crop protection agents. This resonates with the global emphasis on sustainable agriculture and food security.

Analytical characterization of CAS No. 2680844-34-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and commercial use. Furthermore, its solubility profile and thermal stability have been extensively documented, providing valuable data for formulation scientists.

In the context of drug discovery, 2-(Methylsulfanyl)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been explored as a building block for small-molecule inhibitors targeting enzymes and receptors. Its modular structure allows for facile derivatization, enabling the rapid generation of structure-activity relationship (SAR) libraries. This is particularly relevant in the era of high-throughput screening and computational drug design, where efficiency and diversity are paramount.

Environmental and safety considerations for CAS No. 2680844-34-0 are also critical. The compound is handled under standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). Its biodegradability and ecotoxicological profile are areas of ongoing research, reflecting the broader shift toward eco-friendly chemicals.

In summary, 2-(Methylsulfanyl)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680844-34-0) represents a multifaceted compound with broad applicability across scientific disciplines. Its unique structural features, coupled with its synthetic versatility, position it as a cornerstone in contemporary chemical research. As industries continue to prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping future advancements.